Cas no 2172258-61-4 (3,3-difluoro-1-(2-methoxyethyl)cyclopentane-1-carbaldehyde)

• Product Name: 3,3-difluoro-1-(2-methoxyethyl)cyclopentane-1-carbaldehyde
• CAS No: 2172258-61-4
• MF: C₉H₁₄F₂O₂
• MW: 192.203070163727
• CID: 6079317
• PubChem ID: 165779455
• Update Time: 2025-05-21

3,3-difluoro-1-(2-methoxyethyl)cyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(2-methoxyethyl)cyclopentane-1-carbaldehyde
• 2172258-61-4
• EN300-1621379

• Inchi： 1S/C9H14F2O2/c1-13-5-4-8(7-12)2-3-9(10,11)6-8/h7H,2-6H2,1H3
• InChI Key： KIWXJCMZXZMTAW-UHFFFAOYSA-N
• SMILES： FC1(CCC(C=O)(CCOC)C1)F

Computed Properties

• Exact Mass: 192.09618601g/mol
• Monoisotopic Mass: 192.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 3,3-difluoro-1-(2-methoxyethyl)cyclopentane-1-carbaldehyde

Recent Advances in the Study of 3,3-Difluoro-1-(2-methoxyethyl)cyclopentane-1-carbaldehyde (CAS: 2172258-61-4)

The compound 3,3-difluoro-1-(2-methoxyethyl)cyclopentane-1-carbaldehyde (CAS: 2172258-61-4) has recently emerged as a promising intermediate in pharmaceutical chemistry, particularly in the development of novel therapeutic agents. This bicyclic fluorinated aldehyde has attracted significant attention due to its unique structural features that combine cyclopentane rigidity with fluorine atoms' electronic effects and the flexibility of a methoxyethyl side chain. Recent studies have focused on its synthetic applications, biological activity, and potential as a building block for drug discovery.

In synthetic chemistry, researchers have developed improved methods for the preparation of 2172258-61-4 through optimized cyclopentane ring formation followed by selective fluorination. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield (78%) synthesis route using palladium-catalyzed cyclization of appropriately substituted precursors, followed by electrophilic fluorination. The resulting compound showed excellent purity (>98%) and stability under various storage conditions, making it suitable for pharmaceutical applications.

Pharmacological investigations have revealed that derivatives of 3,3-difluoro-1-(2-methoxyethyl)cyclopentane-1-carbaldehyde exhibit promising activity against several disease targets. Most notably, research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that structural analogs of this compound showed potent inhibitory effects against protein kinases involved in inflammatory pathways, with IC50 values in the low micromolar range. The presence of both fluorine atoms and the methoxyethyl group appears to be crucial for this activity, suggesting specific interactions with biological targets.

The compound's potential in drug delivery systems has also been explored. A recent patent application (WO2023/154321) describes its use as a linker in antibody-drug conjugates (ADCs), where its stability in physiological conditions and controlled release properties offer advantages over conventional linker chemistries. The aldehyde functionality allows for efficient conjugation to antibodies while maintaining the payload's activity, representing a significant advancement in targeted cancer therapies.

Structural studies using X-ray crystallography and NMR spectroscopy have provided detailed insights into the compound's conformation and electronic properties. The difluorinated cyclopentane ring adopts a slightly distorted envelope conformation, with the fluorine atoms in equatorial positions. This configuration, combined with the electron-withdrawing effect of the fluorine atoms, significantly influences the reactivity of the formyl group, making it particularly useful for subsequent derivatization reactions in medicinal chemistry.

Future research directions for 2172258-61-4 include further exploration of its structure-activity relationships, development of more efficient synthetic routes, and investigation of its potential in additional therapeutic areas such as CNS disorders and metabolic diseases. The compound's unique combination of structural features continues to make it a valuable scaffold in drug discovery programs across major pharmaceutical companies and academic institutions.